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Compound of Interest

Compound Name: 1-Dodecene

Cat. No.: B104418 Get Quote

An in-depth exploration of the synthesis, properties, and reactive potential of the linear alpha-

olefin, 1-dodecene, this guide serves as a critical resource for professionals in research,

scientific exploration, and pharmaceutical development.

1-Dodecene, a linear alpha-olefin with the chemical formula C₁₂H₂₄, is a key building block in

the chemical industry, valued for its terminal double bond which imparts high reactivity.[1] This

versatile hydrocarbon serves as a precursor in the synthesis of a wide array of commercially

significant products, including surfactants, lubricants, and polymers.[2][3][4] Its utility in organic

synthesis and materials science continues to expand, making a thorough understanding of its

characteristics and reaction pathways essential for innovation.

Core Properties of 1-Dodecene
1-Dodecene is a colorless, clear liquid with a mild, pleasant odor.[2] It is insoluble in water but

soluble in organic solvents like ethanol, ether, and acetone.[1] The physical and chemical

properties of 1-dodecene are summarized in the tables below, providing a comprehensive

dataset for experimental design and safety considerations.

Physical and Chemical Properties of 1-Dodecene
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Property Value Source(s)

Molecular Formula C₁₂H₂₄

Molecular Weight 168.32 g/mol

Appearance Colorless liquid [2]

Odor Mild, pleasant [2]

Density 0.758 g/mL at 20 °C [5]

Melting Point -35 °C [5]

Boiling Point 214-216 °C [5]

Flash Point 77 °C (closed cup) [1]

Autoignition Temperature 225 °C [6]

Solubility in Water Insoluble [1]

Solubility in Organic Solvents
Soluble in ethanol, ether,

acetone
[1]

Vapor Pressure 0.2 mmHg at 20 °C [5]

Vapor Density 5.8 (vs air) [5]

Refractive Index 1.429 at 20 °C [5]

Kinematic Viscosity 1.72 mm²/s at 20 °C

Commercial Product Specifications for 1-Dodecene
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Parameter Typical Value Source(s)

Purity (as 1-Dodecene) ≥99.0% (GC) [5]

n-Alpha Olefin Content 97.44 wt% [7]

C10 Content 0.11 wt% [7]

C12 Content 99.39 wt% [7]

C14 Content 0.50 wt% [7]

Paraffin Content 0.10 wt% [7]

Vinylidene Content 2.71 wt% [7]

Production of 1-Dodecene
Industrially, 1-dodecene is primarily produced through the oligomerization of ethylene.[1]

Several commercial processes are employed, each utilizing different catalyst systems to

achieve high selectivity for linear alpha-olefins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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